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Compound of Interest

Compound Name: rac Butoconazole-d5 Nitrate

Cat. No.: B13855026

Get Quote

Executive Summary

Butoconazole Nitrate is a broad-spectrum imidazole antifungal used primarily in gynecological
medicine. In quantitative bioanalysis (LC-MS/MS), the use of a Stable Isotope Labeled (SIL)
internal standard is critical to compensate for matrix effects, particularly in complex matrices

like plasma or vaginal fluid.

rac-Butoconazole-d5 Nitrate is the deuterated analog where five hydrogen atoms are replaced

by deuterium (

). This modification creates a mass shift of ~5.03 Da, allowing for mass-spectrometric
differentiation from the analyte while maintaining identical chromatographic behavior.

Part 1: Physicochemical Identity & Molecular Weight

The following data compares the unlabeled therapeutic agent with its deuterated internal

standard.

Comparative Data Table
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Butoconazole Nitrate

rac-Butoconazole-d5

Property .
(Unlabeled) Nitrate (Labeled)
1263276-38-3 (or generic d5
CAS Number 64872-77-1
CAS)
Chemical Formula (Salt)
Molecular Weight (Salt) 474.79 g/mol 479.82 g/mol
Free Base Formula
Free Base MW 411.78 g/mol 416.81 g/mol
Mass Shift (
— +5.03 Da
)
Appearance White crystalline powder White to off-white solid
N DMSO, Methanol (identical to
Solubility DMSO, Methanol, Chloroform

analyte)

Note on "rac” (Racemic): Butoconazole contains a chiral center at the C2 position of the butyl

chain. The "rac” designation indicates the standard is a 1:1 mixture of the (

) and (

) enantiomers, ensuring it co-elutes with the pharmaceutical API (typically

administered as a racemate).

Structural Visualization

The diagram below illustrates the free base structure and the concept of the mass shift.
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Figure 1: Comparison of Unlabeled and Deuterated Butoconazole Free Base. The Nitrate salt
adds HNO3 (+63.01 Da) to both species.

Part 2: The Isotope Effect & Analytical Utility
Why a +5 Da Shift?

In mass spectrometry, a shift of +3 Da is often the minimum required to avoid overlap with
natural isotopes. However, Butoconazole presents a unique challenge due to its three Chlorine
atoms.

o Chlorine Isotope Pattern: Chlorine exists naturally as

(75%) and
(25%).

e The "M+X" Envelope: A molecule with 3 chlorines will show significant peaks at

, and

« Interference Avoidance: If a deuterated standard only had a +3 Da shift, its primary signal (

) would overlap with the

and
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isotopes of the unlabeled drug.

e The d5 Solution: A +5 Da shift pushes the Internal Standard's mass (416) clear of the
unlabeled Butoconazole's significant isotopic envelope (411, 413, 415), ensuring pure signal
integration.

Part 3: Experimental Protocol (LC-MS/MS
Bioanalysis)

Objective: Quantification of Butoconazole in human plasma using rac-Butoconazole-d5 as the
Internal Standard.

Reagent Preparation

o Stock Solution (Analyte): Dissolve 10 mg Butoconazole Nitrate in 10 mL Methanol (1.0
mg/mL).

e Stock Solution (1S): Dissolve 1 mg rac-Butoconazole-d5 Nitrate in 1 mL DMSO (1.0 mg/mL).

e Working IS Solution: Dilute Stock IS with 50% Methanol to reach a concentration of ~500
ng/mL.

Sample Extraction (Protein Precipitation)

This method is chosen for high throughput and recovery.

Aliquot: Transfer 50 uL of plasma sample into a 1.5 mL centrifuge tube.

e Spike IS: Add 10 pL of Working IS Solution (d5). Vortex gently.

e Precipitate: Add 200 pL of Acetonitrile (cold).

e Vortex: Mix vigorously for 30 seconds to ensure complete protein precipitation.

o Centrifuge: Spin at 13,000 rpm for 10 minutes at 4°C.

o Transfer: Transfer 100 pL of the clear supernatant to an autosampler vial containing 100 L
of mobile phase (Water/Formic Acid).
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LC-MS/MS Parameters

Column: C18 Reverse Phase (e.g., Waters XBridge or Phenomenex Kinetex), 2.1 x 50 mm,

3.5 um.

Mobile Phase:

o A:0.1% Formic Acid in Water.[1][2][3]

o B: Acetonitrile.[1][2][3]

Gradient: 5% B to 95% B over 3 minutes.

lonization: ESI Positive Mode (

).[4]

MRM Transitions (Multiple Reaction Monitoring):

Precursor lon (  Product lon (

Cone Voltage Collision
Compound
) ) (V) Energy (eV)
411.1 (
Butoconazole 165.1 30 25
)
Butoconazole-d5  416.1 165.1 or 170.1* 30 25
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*Critical Technical Note: The product ion for the d5 variant depends on the position of the label.

e [fthe label is on the imidazole or butyl chain (lost during fragmentation), the product ion

remains 165.1 (chlorobenzyl fragment).
e [fthe label is on the chlorobenzyl ring, the product ion shifts to 170.1.

e Action: Always perform a Product lon Scan on your specific lot of IS to confirm the correct Q3

mass.

Workflow Diagram
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Figure 2: Bioanalytical Workflow for Butoconazole Quantification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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